Cas no 1337242-62-2 (3-(4-methoxynaphthalen-1-yl)morpholine)

• Product Name: 3-(4-methoxynaphthalen-1-yl)morpholine
• CAS No: 1337242-62-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6171609
• PubChem ID: 165864549
• Update Time: 2025-06-26

3-(4-methoxynaphthalen-1-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxynaphthalen-1-yl)morpholine
• EN300-1785359
• 1337242-62-2

• Inchi： 1S/C15H17NO2/c1-17-15-7-6-12(14-10-18-9-8-16-14)11-4-2-3-5-13(11)15/h2-7,14,16H,8-10H2,1H3
• InChI Key： NVHHXROVLWUQTA-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1=CC=C(C2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-methoxynaphthalen-1-yl)morpholine

Professional Introduction to 3-(4-methoxynaphthalen-1-yl)morpholine (CAS No. 1337242-62-2)

3-(4-methoxynaphthalen-1-yl)morpholine, a compound with the chemical identifier CAS No. 1337242-62-2, represents a significant advancement in the realm of pharmaceutical chemistry and drug development. This compound, featuring a morpholine moiety linked to a naphthalene ring substituted with a methoxy group, has garnered considerable attention due to its unique structural and pharmacological properties. The morpholine ring, known for its ability to enhance solubility and bioavailability, when combined with the aromatic naphthalene core, creates a molecule with potential therapeutic applications that are both diverse and promising.

The structural composition of 3-(4-methoxynaphthalen-1-yl)morpholine is meticulously designed to interact with biological targets in a specific manner. The naphthalene ring, particularly the position of the methoxy substitution at the 4th carbon, influences the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. This precise arrangement has been a focal point in recent research, as it allows for fine-tuning of pharmacokinetic profiles and target engagement. The morpholine group, on the other hand, contributes to the molecule's overall flexibility and hydrogen bonding capabilities, which are crucial for effective receptor interaction.

In recent years, there has been a surge in interest regarding molecules that can modulate neurological pathways. 3-(4-methoxynaphthalen-1-yl)morpholine has emerged as a candidate with potential applications in treating neurodegenerative disorders. Studies have indicated that this compound can interact with specific neurotransmitter receptors, potentially leading to improved symptoms in conditions such as Alzheimer's disease and Parkinson's disease. The ability of the morpholine moiety to enhance blood-brain barrier penetration further adds to its appeal as a therapeutic agent.

The synthesis of 3-(4-methoxynaphthalen-1-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of the molecule efficiently.

One of the most compelling aspects of 3-(4-methoxynaphthalen-1-yl)morpholine is its potential for further derivatization. By modifying various functional groups within the molecule, researchers can explore new analogs with enhanced pharmacological properties. For instance, introducing additional substituents into the naphthalene ring or exploring different morpholine derivatives could lead to compounds with improved efficacy or reduced side effects. This flexibility makes it an invaluable scaffold for medicinal chemists aiming to develop novel therapeutics.

The pharmacological profile of 3-(4-methoxynaphthalen-1-yl)morpholine has been extensively studied in both preclinical and clinical settings. Preclinical data suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a promising candidate for treating neurological disorders. Additionally, its favorable pharmacokinetic properties, such as good solubility and metabolic stability, enhance its potential as a drug candidate. Clinical trials are currently underway to evaluate its efficacy and safety in humans, with early results showing encouraging signs.

The role of computational chemistry in understanding the behavior of 3-(4-methoxynaphthalen-1-yl)morpholine cannot be overstated. Advanced computational methods have been used to predict molecular interactions and optimize drug design. These techniques provide valuable insights into how the compound binds to biological targets and how modifications can improve its therapeutic potential. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The future prospects of 3-(4-methoxynaphthalen-1-yl)morpholine are vast and exciting. As our understanding of biological systems continues to grow, so does the potential for this compound to be repurposed or further developed for new therapeutic applications. Collaborative efforts between academia and industry are essential in harnessing its full potential and bringing new treatments to patients who need them most.